N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H13ClN2O2S/c23-19-15-8-1-4-11-18(15)28-20(19)21(26)24-14-7-5-6-13(12-14)22-25-16-9-2-3-10-17(16)27-22/h1-12H,(H,24,26)
• InChI Key: DBVIOTKATZSECY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5O4)Cl
• Molecular Formula: C22H13ClN2O2S
• Molecular Weight: 404.9 g/mol

Description

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide is a compound that has been synthesized for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activities.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide has potential applications in scientific research, particularly in the fields of pharmacology and biochemistry. This compound has been shown to have potential biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been shown to have potential as a modulator of ion channels and as an inhibitor of protein kinases.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide is not fully understood. However, it is believed to act through the modulation of ion channels and the inhibition of protein kinases. These activities may be responsible for the compound's anti-inflammatory, anti-tumor, and anti-viral properties.
Biochemical and Physiological Effects:
N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, which are involved in many cellular processes, including cell growth, differentiation, and apoptosis. It has also been shown to modulate ion channels, which are involved in the regulation of cellular signaling and electrical activity.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide in lab experiments is its potential biological activities. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties, which may be useful in studying these conditions. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safe and effective doses of this compound for use in lab experiments.

Future Directions

There are many future directions for the research on N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide. One direction is to further investigate its potential as a modulator of ion channels and as an inhibitor of protein kinases. Another direction is to study its potential as a therapeutic agent for conditions such as inflammation, cancer, and viral infections. Additionally, further studies are needed to determine the optimal doses and safety of this compound for use in humans.

Synthesis Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide involves several steps. The first step is the synthesis of 3-chloro-1-benzothiophene-2-carboxylic acid, which is then reacted with 3-aminophenol to form 3-(1,3-benzoxazol-2-yl)phenyl)-1-benzothiophene-2-carboxamide. This intermediate is then reacted with thionyl chloride and N,N-dimethylformamide to form the final product N-[3-(1,3-benzoxazol-2-yl)phenyl]-3-chloro-1-benzothiophene-2-carboxamide.